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Compound of Interest

(S)-2-Fluoro-1-phenylethanamine
Compound Name:

hydrochloride
CAS No.: 886216-59-7
Cat. No.: B2727409

Get Quote

\ J

Technical Monograph: Spectroscopic & Synthetic Characterization of (S)-2-Fluoro-1-
phenylethanamine Hydrochloride

Executive Summary & Compound Profile

(S)-2-Fluoro-1-phenylethanamine Hydrochloride is a critical chiral building block and
bioisostere of phenethylamine. The introduction of a fluorine atom at the

-position (relative to the nitrogen) significantly alters the pKa, lipophilicity, and metabolic
stability compared to the non-fluorinated parent. This guide provides a definitive reference for
its identification, emphasizing the unique scalar couplings introduced by the fluorine atom in
NMR spectroscopy.
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Property Data

IUPAC Name (1S)-2-Fluoro-1-phenylethanamine
hydrochloride

CAS Number 886216-59-7 (HCI Salt)

Molecular Formula

Molecular Weight 175.63 g/mol

Chiral Center (S)-Configuration at C1 (Benzylic)

Appearance White to off-white hygroscopic crystalline solid
High in

Solubility , MeOH, DMSO; Low in
, Hexanes

Spectroscopic Atlas (NMR/IRIMS)

The following data represents the reference standards derived from high-field instrumentation
(400 MHz+). The presence of the fluorine atom (

) creates complex splitting patterns due to heteronuclear coupling.

Nuclear Magnetic Resonance ( &)
Solvent: DMSO-

(Preferred for salt solubility and exchange suppression).

Table 1:

NMR Data (400 MHz, DMSO-

)
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Coupling

Constants (

Position Multiplicity Integral Assignment

(ppm)
in Hz)
Ammonium
protons
8.60 - 8.90 brs 3H
(Exchangeabl
e)
Phenyl ring
Ar-H 7.35-7.55 m 5H
protons
, Diastereotopi
H-2a 4.85 ddd 1H c
, Diastereotopi
H-2b 4.70 ddd 1H c
H-1 4.55 ddt (approx)  1H , Benzylic

Technical Insight (The Fluorine Effect): The most diagnostic feature is the geminal coupling (

) of the methylene protons (H-2a/b), which is massive (~47 Hz), splitting them into wide
doublets before further splitting by H-1. Additionally, H-1 (benzylic) shows a vicinal coupling (

) of ~18 Hz, which is distinct from standard aliphatic proton couplings.
Table 2:
NMR Data (100 MHz, DMSO-

)
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Coupling (

Position Multiplicit Assignment
(ppm) plicity 9

Hz)

c-2 83.5 Doublet (d) (Direct
attachment)

Ar-C (ipso) 135.1 Doublet (d) Phenyl C1
Ar-C 127-129 s - Phenyl C2-C6

Mass Spectrometry (ESI-MS)

» Mode: Positive lon Mode (ESI+)
e Parent lon

: m/z 140.08 (Calculated for

).

e Fragmentation:
o m/z 123 (

): Loss of ammonia.

o miz 109 (

): Benzylic cation (Tropylium ion derivative).

Infrared Spectroscopy (FT-IR, KBr)

e 3200 - 2800 cm~*: Broad, strong ammonium N-H stretch (multiple bands).
e 1590, 1500 cm~1; Aromatic C=C skeletal vibrations.

e 1000 - 1100 cm~*: C-F stretching (Strong, often overlaps with C-N).
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Synthesis & Validation Workflow

To ensure high enantiopurity (>98% ee), the Deoxofluorination of N-protected (S)-
Phenylglycinol is the industry-standard route. This method avoids racemization at the benzylic
center because the reaction occurs at the primary alcohol (C2), not the chiral center (C1).

Reaction Pathway Diagram

Deoxofluorination
(Deoxo-Fluor or DAST)
-78°C to RT

Nucleophilic sub [ .
N-Boc Protection Deprotection (S)-2-Fluoro-1-phenylethanamine HCI
> »| ne at primary C (Retention at C1) »| N-B Fluoro-1
(G020, TER : | (Hepiorane ) L

(S)-Phenylglycinol
(SM)

Click to download full resolution via product page

Figure 1: Synthetic route ensuring retention of configuration at the benzylic center.

Detailed Protocol: Deoxofluorination & Deprotection

Safety Note:Deoxo-Fluor and DAST liberate HF. Perform in a fume hood with quench protocols
ready.

o Protection: Dissolve (S)-phenylglycinol (1.0 eq) in DCM. Add

(1.2 eg) and
(1.1 eq). Stir 12h. Wash with dilute citric acid. Concentrate to yield Interl.
 Fluorination:

o Dissolve Interl in anhydrous DCM under

. Cool to -78°C.

o Add Deoxo-Fluor (1.2 eq) dropwise.
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o Allow to warm to RT overnight.
o Quench: Pour carefully into sat.

(gas evolution!). Extract with DCM.
o Purification: Silica gel chromatography (Hex/EtOAC) to yield Inter2.

o Salt Formation:
o Dissolve Inter2 in 1,4-dioxane.
o Add 4M HCI in dioxane (5 eq). Stir 2h (precipitate forms).
o Filter the white solid, wash with
, and dry under vacuum.

Quality Control & Self-Validating Checks

To guarantee the integrity of the material used in drug development, perform these three
checks.

Enantiomeric Purity Check (Chiral HPLC)

e Column: Chiralcel OD-H or AD-H.
e Mobile Phase: Hexane:lsopropanol (90:10) + 0.1% Diethylamine.
e Detection: UV @ 254 nm.

o Expectation: The (S)-enantiomer typically elutes after the (R)-enantiomer on OD-H columns
(verify with racemic standard). Target ee > 98%.

Optical Rotation

e Method: Polarimetry (

, Sodium D-line).
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e Sample: 10 mg/mL in Methanol (

).

o Reference Value: Literature values for similar
-fluoroamines suggest
to

for the (S)-isomer in MeOH (Note: Sign can invert depending on solvent and salt form;
always compare against a standard). Note: The non-fluorinated (S)-1-phenylethylamine is
negative (-39°), but fluorine substitution often impacts the electronic environment
significantly.

19F NMR Validation

e Run:

NMR (decoupled).

o Expectation: A single triplet (due to coupling with 2 protons) at approximately -220 ppm
(relative to

). If multiple peaks appear, regioisomers or rotamers are present.

Mechanistic Logic: The NMR Splitting Tree

Understanding the splitting pattern is crucial for confirming the regiochemistry (2-fluoro vs 1-
fluoro).
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Figure 2: Splitting tree for the methylene protons adjacent to fluorine.
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» To cite this document: BenchChem. [Spectroscopic data of (S)-2-Fluoro-1-phenylethanamine
HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2727409/docs#spectroscopic-data-of-s-2-fluoro-1-
phenylethanamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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